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Compound of Interest

Compound Name: 5-Bromosalicylic acid

Cat. No.: B146069 Get Quote

5-Bromosalicylic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of 5-Bromosalicylic acid. The information is curated to support research,

development, and application of this compound in various scientific fields.

Chemical Identity and Physical Properties
5-Bromosalicylic acid, also known as 5-bromo-2-hydroxybenzoic acid, is a derivative of

salicylic acid.[1][2] Its fundamental properties are summarized in the tables below.

Table 1: General and Physical Properties of 5-Bromosalicylic Acid
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Property Value Reference(s)

Molecular Formula C₇H₅BrO₃ [1][2][3]

Molecular Weight 217.02 g/mol [2][3]

CAS Number 89-55-4 [1][2]

Appearance
White to off-white or slightly

beige crystalline powder
[1]

Melting Point 159-166 °C [4][5][6]

Boiling Point 338.1 ± 32.0 °C (Predicted) [4][5]

pKa 2.61 (25 °C) [1][4]

Table 2: Solubility and Stability of 5-Bromosalicylic Acid

Property Description Reference(s)

Water Solubility
Sparingly soluble in water, but

soluble.
[1][4][6]

Organic Solvent Solubility

Readily dissolves in organic

solvents such as ethanol and

acetone.

[1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[1][7]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area away from

incompatible substances. Inert

atmosphere, Room

Temperature.

[1][4]
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of 5-Bromosalicylic
acid.

Table 3: Spectroscopic Data for 5-Bromosalicylic Acid

Technique
Key Features and
Observations

Reference(s)

¹H NMR Spectra available in DMSO-d₆. [5][8]

¹³C NMR Spectra available in DMSO-d₆. [5][9]

Infrared (IR)
Spectra available as KBr disc

or nujol mull.
[5]

UV-Vis
UV/Visible spectrum data is

available.
[5][10]

Mass Spectrometry
Mass spectrum (electron

ionization) data is available.
[5]

Experimental Protocols
Synthesis of 5-Bromosalicylic Acid
A general procedure for the bromination of salicylic acid to yield 5-Bromosalicylic acid is

outlined below.[11] This process involves the use of a brominating agent in a suitable solvent.

Reaction Setup Reaction Work-up

Start Round-bottom flask with stir bar and septum Charge with Pr₄NBr₉ and CH₂Cl₂ Cool to 0 °C Add Salicylic Acid Warm to 23 °C Stir until completion (TLC control) Quench with sat. aq. Na₂S₂O₃ Extract with Et₂O Wash organic layers with H₂O Dry over Na₂SO₄ Concentrate under reduced pressure Crude 5-Bromosalicylic Acid

Click to download full resolution via product page

Workflow for the synthesis of 5-Bromosalicylic acid.
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Methodology:

Reaction Setup: A round-bottom flask equipped with a magnetic stir bar and a rubber septum

is charged with tetrapropylammonium nonabromide (Pr₄NBr₉) and dichloromethane

(CH₂Cl₂). The resulting homogeneous solution is stirred and cooled to 0 °C.[11]

Addition of Substrate: Salicylic acid is added to the cooled solution.[11]

Reaction: The reaction mixture is allowed to warm to 23 °C. The reaction is monitored by

thin-layer chromatography (TLC) until the disappearance of the starting material.[11]

Quenching: The reaction is quenched by the addition of a saturated aqueous solution of

sodium thiosulfate (Na₂S₂O₃).[11]

Extraction: The mixture is transferred to a separatory funnel, and water is added. The

aqueous layer is extracted multiple times with diethyl ether (Et₂O).[11]

Washing and Drying: The combined organic layers are washed with water and dried over

anhydrous sodium sulfate (Na₂SO₄).[11]

Isolation: The solvent is removed under reduced pressure to yield the crude 5-
Bromosalicylic acid.[11] Further purification can be achieved by recrystallization.

Analytical Methods
The following are general protocols for the analysis of 5-Bromosalicylic acid, based on

standard analytical techniques for similar aromatic carboxylic acids.

3.2.1. High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a 5-Bromosalicylic acid sample.

Instrumentation: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an

organic solvent (e.g., acetonitrile or methanol). The composition can be optimized using a
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gradient or isocratic elution.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength determined from the UV-Vis spectrum of 5-
Bromosalicylic acid.

Sample Preparation: A known concentration of the 5-Bromosalicylic acid sample is

dissolved in the mobile phase or a suitable solvent.

Procedure: Inject the sample onto the column and record the chromatogram. The purity is

determined by the relative area of the main peak.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure of 5-Bromosalicylic acid.

Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent.[5][12]

Sample Preparation: Dissolve a small amount of the sample (typically 5-10 mg) in

approximately 0.5-0.7 mL of the deuterated solvent in an NMR tube.

Procedure: Acquire ¹H and ¹³C NMR spectra. The chemical shifts, splitting patterns, and

integration of the peaks should be consistent with the structure of 5-Bromosalicylic acid.

3.2.3. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in 5-Bromosalicylic acid.

Instrumentation: A standard FT-IR spectrometer.

Sample Preparation: The sample can be prepared as a potassium bromide (KBr) pellet or as

a nujol mull.[5]

Procedure: Acquire the IR spectrum over the range of approximately 4000-400 cm⁻¹. The

spectrum should show characteristic absorption bands for the O-H (hydroxyl and carboxylic
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acid), C=O (carboxylic acid), C=C (aromatic), and C-Br bonds.

Chemical Reactivity and Biological Activity
5-Bromosalicylic acid exhibits reactivity typical of a substituted salicylic acid. It can undergo

reactions such as esterification and amidation.[1] It is also used as a starting material in the

synthesis of more complex molecules, such as honokiol, a neurotrophic biphenyl-type

neolignan.[13][14]

Derivatives of salicylic acid are known for their anti-inflammatory and antimicrobial activities.

[13][15] While specific data for 5-Bromosalicylic acid is limited, it is expected to exhibit similar

properties. The anti-inflammatory effects of salicylates are often attributed to their ability to

modulate key cellular signaling pathways.

Potential Signaling Pathways
The biological effects of salicylates and their derivatives are often mediated through the

modulation of inflammatory signaling cascades. Two key pathways that are likely influenced by

5-Bromosalicylic acid are the NF-κB and MAPK signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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